Cas no 700-12-9 (1,2,3,4,5-pentamethylbenzene)

Pentamethylbenzene is a chemical substance with the molecular formula c11h16.

1,2,3,4,5-pentamethylbenzene structure

Product Name:1,2,3,4,5-pentamethylbenzene

CAS No:700-12-9

Molecular Formula:C₁₁H₁₆

Molecular Weight:148.2447

MDL:MFCD00008522

CID:39627

PubChem ID:12784

1,2,3,4,5-pentamethylbenzene Properties

Names and Identifiers

- 1,2,3,4,5-Pentamethylbenzene
- Pentmethyl Benzene
- Pentamethylbenzene
- Benzene,pentamethyl- (8CI,9CI)
- NSC 1889
- Benzene, pentamethyl-
- Pentamethylbenzol
- Benzene, 1,2,3,4,5-pentamethyl-
- H6JLD3AI98
- pentamethyl phenyl
- BEZDDPMMPIDMGJ-UHFFFAOYSA-N
- Pentamethylbenzene, 98%
- KSC492E3D
- 1,3,4,5-Pentamethylbenzene
- EBD637
- NSC1889
- 1,2,3,4,5-pentamethyl-benzene
- FC1062
- SBB060397
- 0841AC
- VZ36811
- Z104494472
- AMY4088
- AKOS000121593
- W-111706
- FT-0602450
- EINECS 211-837-8
- NSC-1889
- CS-17338
- CHEBI:38998
- Q424944
- DTXSID6061024
- InChI=1/C11H16/c1-7-6-8(2)10(4)11(5)9(7)3/h6H,1-5H
- Benzene, 1,2,3,4,5-pentamethyl-; Benzene, pentamethyl- (8CI,9CI); 1,2,3,4,5-Pentamethylbenzene; NSC 1889; Pentamethylbenzene
- UNII-H6JLD3AI98
- NS00022713
- P0043
- Benzene, 1,2,3,4,5-pentamethyl- benzene,pentamethyl- pentamethyl-benzen 1,2,3,4,5-PENTAMETHYLBENZENE Pentamethyl phenyl
- MFCD00008522
- 700-12-9
- A836735
- EN300-21222
- CS-W010978
- F0001-1815
- 1,2,3,4,5Pentamethylbenzene
- DB-074240
- CHEMBL5316190
- pentamethylenebenzene
- Benzene, pentamethyl
- Benzene, 1,2,3,4,5pentamethyl
- DTXCID8046614
- +Expand
- MDL： MFCD00008522
- InChIKey： BEZDDPMMPIDMGJ-UHFFFAOYSA-N
- Inchi： 1S/C11H16/c1-7-6-8(2)10(4)11(5)9(7)3/h6H,1-5H3
- SMILES： C1(C([H])([H])[H])C(C([H])([H])[H])=C(C([H])([H])[H])C([H])=C(C([H])([H])[H])C=1C([H])([H])[H]
- BRN： 1905349

Computed Properties

Exact Mass: 148.12500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 148.125201
Heavy Atom Count: 11
Complexity: 114
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.6
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 3.22860
PSA: 0.00000
Refractive Index: 1.5270
Boiling Point: 231 °C(lit.)
Melting Point: 50.0 to 54.0 deg-C
Flash Point: Fahrenheit: 195.8 ° f < br / > Celsius: 91 ° C < br / >
Color/Form: White solid.
Solubility: Not determined.
Density: 0.917 g/mL at 25 °C(lit.)

1,2,3,4,5-pentamethylbenzene Security Information

Symbol: GHS02 GHS07
WGK Germany：3
Safety Term：4.1
Safety Instruction： S16-S26-S36
Packing Group：III
Packing Group：III
Risk Phrases：R11; R36/37/38
Hazard Level：4.1
Dangerous goods sign： F Xi
Hazardous Material transportation number：UN 1325 4.1/PG 2
Hazard Statement： H228,H315,H319,H335
Warning Statement： P210,P261,P305+P351+P338
Prompt：warning
PackingGroup：III
Risk Phrases： 11-36/37/38
Signal Word：Danger
TSCA：Yes
HazardClass：4.1

1,2,3,4,5-pentamethylbenzene Customs Data

HS CODE：2942000000
Customs Data：

China Customs Code:
2902909090

Overview:

2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

Declaration elements:

Product Name, component content

Summary:

2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

1,2,3,4,5-pentamethylbenzene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0035X6-1g	1,2,3,4,5-Pentamethylbenzene	700-12-9	98%	1g	$5.00	2024-04-21
A2B Chem LLC	AB46842-1g	1,2,3,4,5-Pentamethylbenzene	700-12-9	98%	1g	$5.00	2024-04-19
Aaron	AR00365I-1g	1,2,3,4,5-Pentamethylbenzene	700-12-9	98%	1g	$4.00
abcr	AB173646-5 g	Pentamethylbenzene, 99%; .	700-12-9	99%	5 g	€63.00	2023-07-20
Ambeed	A777498-1g	1,2,3,4,5-Pentamethylbenzene	700-12-9	98%	1g	$6.0
Apollo Scientific	OR72220-10g	Pentamethylbenzene	700-12-9		10g	£18.00	2024-07-20
Crysdot LLC	CD12041588-25g	1,2,3,4,5-Pentamethylbenzene	700-12-9	98%	25g	$101	2024-07-18
Enamine	EN300-21222-0.05g	1,2,3,4,5-pentamethylbenzene	700-12-9	97%	0.05g	$19.0	2023-09-16
eNovation Chemicals LLC	D595022-100g	Pentamethylbenzene	700-12-9	99%	100g	$350	2022-10-13
Fluorochem	050324-1g	Pentamethylbenzene	700-12-9	98%	1g	￡10.00	2022-03-01

1,2,3,4,5-pentamethylbenzene Synthesis

Synthetic Circuit 1

9005-53-2

700-12-9

2102473-49-2

92617-73-7

60772-80-7

35946-91-9

15181-13-2

13632-94-5

13037-79-1

4917-90-2

4706-90-5

3698-49-5

3238-38-8

2416-94-6

2219-78-5

1879-09-0

1758-88-9

1687-64-5

1687-61-2

934-74-7

876-20-0

622-96-8

576-26-1

527-84-4

527-60-6

527-35-5

526-73-8

137-32-6

109-86-4

108-95-2

108-88-3

108-38-3

106-42-3

100-41-4

95-93-2

95-65-8

95-63-6

89-83-8

88-60-8

87-85-4

78-83-1

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium , Chromium chloride (CrCl3) Solvents: Methanol ; 4 h, 2 MPa, 280 °C

Reference

: Insight into the solvent, temperature and time effects on the hydrogenolysis of hydrolyzed lignin

Shu, Riyang; Zhang, Qi; Ma, Longlong; Xu, Ying; Chen, Pengru; et al, Bioresource Technology, 2016, 221, 568-575

Synthetic Circuit 2

65051-83-4

18636-55-0

2245-38-7

2131-42-2

1587-04-8

1127-76-0

933-98-2

767-59-9

620-14-4

611-14-3

581-42-0

575-41-7

573-98-8

569-41-5

527-53-7

496-11-7

275-51-4

95-93-2

95-63-6

95-13-6

90-12-0

700-12-9

27133-93-3

22531-20-0

19744-64-0

17059-48-2

6682-71-9

5325-97-3

4551-51-3

4175-54-6

4175-53-5

3296-50-2

2234-75-5

2039-89-6

1678-93-9

1120-21-4

934-80-5

629-59-4

493-02-7

119-64-2

91-17-8

Reaction Conditions

1.1 Reagents: Dodecane , Decane , Tridecane , Pentadecane , Hydrogen Catalysts: Ruthenium ; 134.1 bar; 3.25 h, 157.6 bar, rt → 305 °C

Reference

: An improved catalytic pyrolysis concept for renewable aromatics from biomass involving a recycling strategy for co-produced polycyclic aromatic hydrocarbons

Genuino, Homer C.; Muizebelt, Inouk; Heeres, Andre; Schenk, Niels J.; Winkelman, Jos G. M.; et al, Green Chemistry, 2019, 21(14), 3802-3806

Synthetic Circuit 3

674-26-0

700-12-9

35066-36-5

4706-90-5

3944-36-3

2381-87-5

1758-88-9

934-80-5

769-57-3

763-32-6

630-19-3

600-15-7

590-18-1

563-80-4

527-84-4

526-73-8

504-60-9

488-23-3

115-18-4

115-11-7

115-07-1

106-98-9

106-97-8

99-87-6

98-82-8

96-17-3

95-93-2

78-93-3

78-78-4

75-65-0

75-28-5

74-98-6

74-84-0

64-19-7

64-17-5

57-55-6

Reaction Conditions

1.1 Catalysts: Davicat SiAl 3113 Solvents: Water ; 36 bar, 300 °C

Reference

: Processes for conversion of biologically derived mevalonic acid

, United States, , ,

Synthetic Circuit 4

67-56-1

56-81-5

700-12-9

43133-95-5

544-76-3

629-50-5

17171-71-0

2870-04-4

1595-11-5

1595-09-1

1077-16-3

1074-92-6

1074-55-1

1074-17-5

933-98-2

630-08-0

590-18-1

527-84-4

526-73-8

496-11-7

142-82-5

141-93-5

124-38-9

115-11-7

115-07-1

109-67-1

108-88-3

108-67-8

108-38-3

106-99-0

106-98-9

106-97-8

106-42-3

105-05-5

100-41-4

99-62-7

95-63-6

95-47-6

91-20-3

90-12-0

75-28-5

74-99-7

74-98-6

74-85-1

74-84-0

74-82-8

71-43-2

Reaction Conditions

1.1 Catalysts: Zinc ; 6 h, 1 bar, 420 °C

Reference

: Renewable p-Xylene Production by Catalytic Conversion of Crude Bioglycerol (GTA-pX Process)

Singh, Vijendra ; Arumugam, Selvamani ; Kumar, Mahesh; Tathod, Anup Prakash; Viswanadham, Nagabhatla, Industrial & Engineering Chemistry Research, 2023, 62(4), 1788-1796

1,2,3,4,5-pentamethylbenzene Raw materials

1,2,3,4,5-pentamethylbenzene Preparation Products

1,2,3,4,5-pentamethylbenzene Suppliers

TIAN MEN HENG CHANG HUA GONG Co., Ltd.

Audited Supplier

(CAS:700-12-9)

MR./MRS.:LEI JING LI

Phone:15102714773

Email:1178380033@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:700-12-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:700-12-9)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:700-12-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

1,2,3,4,5-pentamethylbenzene Related Literature

1. Well-defined aqueous nanoassemblies from amphiphilic meta-terphenyls and their guest incorporation

Yusuke Okazawa,Kei Kondo,Munetaka Akita,Michito Yoshizawa Chem. Sci. 2015 6 5059
2. A general approach to the quantification of resin-bound functional groups by NMR

Houcine Rahali,Noha Ghanem,Laurent Griffe,Rachid Rahali,Didier Stien New J. Chem. 2004 28 1344
3. Electron-poor hemilabile dicationic palladium NHC complexes – synthesis, structure and catalytic activity

Felix Schroeter,Ivana Císa?ová,Johannes Soellner,Eberhardt Herdtweck,Thomas Strassner Dalton Trans. 2018 47 16638
4. First total synthesis of dioxepine bastadin 3

Santiago Pérez-Rodríguez,Raquel Pereira-Cameselle,ángel R. de Lera Org. Biomol. Chem. 2012 10 6945
5. Flash photolysis study of a Friedel–Crafts alkylation. Reaction of the photogenerated 9-fluorenyl cation with aromatic compounds

Robert A. McClelland,Frances L. Cozens,Jianhui Li,Steen Steenken J. Chem. Soc. Perkin Trans. 2 1996 1531
6. Elucidating the reaction pathway for ethene and propene formation in the methanol-to-hydrocarbons reaction over high silica H-Beta

Jie Zhang,Zhihua Huang,Peidong Li,Xiaomin Zhang,Xinzhi Zhang,Yangyang Yuan,Lei Xu Catal. Sci. Technol. 2017 7 2194
7. Kinetics and thermodynamics of polymethylbenzene formation over zeolites with different pore sizes for understanding the mechanisms of methanol to olefin conversion – a computational study

Yan-Yan Chen,Zhihong Wei,Sen Wang,Junfen Li,Mei Dong,Zhangfeng Qin,Jianguo Wang,Haijun Jiao,Weibin Fan Catal. Sci. Technol. 2016 6 5326
8. Practical synthesis of 3-aryl anthranils via an electrophilic aromatic substitution strategy

Yang Gao,Simin Yang,Minwei She,Jianhong Nie,Yanping Huo,Qian Chen,Xianwei Li,Xiao-Qiang Hu Chem. Sci. 2022 13 2105
9. Kinetics and thermodynamics of polymethylbenzene formation over zeolites with different pore sizes for understanding the mechanisms of methanol to olefin conversion – a computational study

Yan-Yan Chen,Zhihong Wei,Sen Wang,Junfen Li,Mei Dong,Zhangfeng Qin,Jianguo Wang,Haijun Jiao,Weibin Fan Catal. Sci. Technol. 2016 6 5326
10. Alkyne hydroarylation with palladium(ii) complexes bearing chelating N-heterocyclic ligands: effect of non-coordinated nitrogens on catalyst efficiency

Luca Gazzola,Cristina Tubaro,Andrea Biffis,Marino Basato New J. Chem. 2010 34 482

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Cas no 700-12-9 (1,2,3,4,5-pentamethylbenzene)

1,2,3,4,5-pentamethylbenzene Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,2,3,4,5-pentamethylbenzene Security Information

1,2,3,4,5-pentamethylbenzene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1,2,3,4,5-pentamethylbenzene Price

1,2,3,4,5-pentamethylbenzene Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

1,2,3,4,5-pentamethylbenzene Raw materials

1,2,3,4,5-pentamethylbenzene Preparation Products

1,2,3,4,5-pentamethylbenzene Suppliers

1,2,3,4,5-pentamethylbenzene Related Literature

Related Categories

700-12-9 (1,2,3,4,5-pentamethylbenzene) Related Products